N'-(2-hydroxy-3-methoxybenzylidene)-2-thiophenecarbohydrazide

• IUPAC Name: N-[(E)-(2-hydroxy-3-methoxyphenyl)methylideneamino]thiophene-2-carboxamide
• InChI: InChI=1S/C13H12N2O3S/c1-18-10-5-2-4-9(12(10)16)8-14-15-13(17)11-6-3-7-19-11/h2-8,16H,1H3,(H,15,17)/b14-8+
• InChI Key: QXRFIIQCQBNONN-RIYZIHGNSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)C=NNC(=O)C2=CC=CS2
• Isomeric SMILES: COC1=CC=CC(=C1O)/C=N/NC(=O)C2=CC=CS2
• Molecular Formula: C13H12N2O3S
• Molecular Weight: 276.31 g/mol

Description

N-(2-hydroxy-3-methoxybenzylidene)-2-thiophenecarbohydrazide, also known as HMBTH, is a chemical compound that has gained significant attention in the scientific community due to its various potential applications. This compound has been synthesized using different methods, and its mechanism of action has been studied to understand its biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N'-(2-hydroxy-3-methoxybenzylidene)-2-thiophenecarbohydrazide is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway. Moreover, this compound has been reported to inhibit the growth of microorganisms by disrupting the cell membrane and inhibiting the synthesis of DNA and RNA.
Biochemical and Physiological Effects:
This compound has shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes such as catalase and superoxide dismutase. Moreover, this compound has shown to reduce the levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in vitro and in vivo.

Advantages and Limitations for Lab Experiments

N'-(2-hydroxy-3-methoxybenzylidene)-2-thiophenecarbohydrazide has several advantages and limitations for lab experiments. One of the advantages is its high yield and purity, which makes it suitable for various applications. Moreover, this compound is stable under different conditions, which makes it easy to handle and store. However, one of the limitations of this compound is its solubility in water, which can affect its bioavailability and limit its use in some applications.

Future Directions

N'-(2-hydroxy-3-methoxybenzylidene)-2-thiophenecarbohydrazide has shown great potential for various applications, and there are several future directions that can be explored. One of the future directions is to study the structure-activity relationship (SAR) of this compound to identify the key features responsible for its biological activities. Moreover, the use of this compound as a drug delivery system can be explored to enhance the efficacy and specificity of drugs. Additionally, the use of this compound in combination with other compounds can be investigated to enhance its activity and reduce its limitations.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its various potential applications. This compound has been synthesized using different methods, and its mechanism of action has been studied to understand its biochemical and physiological effects. This compound has shown to have various advantages and limitations for lab experiments, and there are several future directions that can be explored to enhance its potential applications.

Synthesis Methods

N'-(2-hydroxy-3-methoxybenzylidene)-2-thiophenecarbohydrazide can be synthesized using different methods, including refluxing HMB with thiocarbohydrazide and acetic acid, and microwave-assisted synthesis using HMB and thiocarbohydrazide. Both methods have shown to produce this compound with high yield and purity. However, the microwave-assisted synthesis method has shown to be more efficient and faster than the refluxing method.

Scientific Research Applications

N'-(2-hydroxy-3-methoxybenzylidene)-2-thiophenecarbohydrazide has shown potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been studied for its antitumor, antimicrobial, antioxidant, and anti-inflammatory activities. In addition, this compound has shown to inhibit the activity of enzymes such as tyrosinase and acetylcholinesterase, which are involved in various pathological conditions.